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Compound of Interest

Compound Name: YJ182

Cat. No.: B12391175

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and stability
properties of YJ182, a potent and selective small molecule inhibitor of Protein Tyrosine
Phosphatase 1B (PTP1B) and Protein Tyrosine Phosphatase, Non-Receptor Type 2 (PTPN2).
The information presented herein is crucial for its application in preclinical and potentially
clinical research.

Introduction to YJ182 (Compound 182)

YJ182, referred to in scientific literature as Compound 182, is a synthetic organic molecule that
acts as a reversible and competitive inhibitor of the active sites of PTP1B and PTPN2.[1][2][3]
These enzymes are critical negative regulators in inflammatory signaling pathways, and their
inhibition has been shown to enhance anti-tumor immunity.[1][4][5] YJ182 is structurally related
to ABBV-CLS-484, another PTP1B/PTPN2 inhibitor that has entered clinical trials.[1][4] The
chemical structure of YJ182 has been determined and its synthesis pathway elucidated.

Solubility Properties

The solubility of a compound is a critical determinant of its biological activity, affecting its
absorption, distribution, and formulation. Detailed quantitative solubility data for YJ182 in a
wide range of solvents is not extensively available in the public domain. However, based on
available information, the following can be summarized:
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Table 1: Solubility of YJ182 (Compound 182)

Solvent Solubility Remarks Source

Dimethyl Sulfoxide
(DMSO)

10 mM - ProbeChem

Note: The lack of comprehensive public data on the agqueous solubility of YJ182 at different pH
values is a significant gap and should be determined experimentally for any new research

application.

For a structurally related PTPN1/PTPN2 inhibitor, ABBV-CLS-484, more detailed formulation
data is available, which may provide some guidance for formulating YJ182. For instance, a
clear solution of ABBV-CLS-484 at 2.08 mg/mL was achieved in a vehicle of 10% DMSO, 40%
PEG300, 5% Tween80, and 45% Saline.[6] Another formulation for ABBV-CLS-484 involved
10% DMSO and 90% Corn Qil.[6] These co-solvent systems are commonly used to enhance
the solubility of poorly water-soluble compounds for in vivo studies.

Stability Properties

The stability of a research compound is paramount for ensuring the reliability and
reproducibility of experimental results. While comprehensive, quantitative stability studies for
YJ182 are not publicly available, some gqualitative information can be inferred from the existing
literature.

Table 2: Stability Profile of YJ182 (Compound 182)
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Condition Stability Remarks Source

The inhibitory effect is
reversible, suggesting

) the compound does
In Vitro Assay

- Reversible Inhibitor not form a permanent [1112][3]
Conditions _
covalent bond with the
target enzymes under
assay conditions.
Recommended
Stable at -20°C for 12 N
Long-term Storage storage conditions
) months; 4°C for 6 ) [7]
(Solid) from a commercial
months )
supplier.
Recommended
Stable at -80°C for 6 N
Long-term Storage (In storage conditions for
months; -20°C for 6 ] [7]
Solvent) stock solutions from a

months ] )
commercial supplier.

The reversible nature of its binding to PTP1B and PTPN2 suggests a degree of stability under
physiological conditions, as the molecule can dissociate from its target in an unaltered form.[1]
[2][3] However, specific data on its degradation kinetics in various buffers, temperatures, and
light conditions are not available.

Experimental Protocols

Detailed experimental protocols for determining the solubility and stability of YJ182 have not
been published. Below are generalized workflows that represent standard methodologies for
such assessments.

General Experimental Workflow for Solubility
Determination
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Caption: Generalized workflow for determining the solubility of a compound.

General Experimental Workflow for Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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